Cas no 160065-90-7 (6-Bromo-5-nitro-9H-beta-carboline)

• Product Name: 6-Bromo-5-nitro-9H-beta-carboline
• CAS No: 160065-90-7
• MF: C₁₁H₆BrN₃O₂
• MW: 292.088241100311
• CID: 2780155
• PubChem ID: 71350932
• Update Time: 2025-04-21

6-Bromo-5-nitro-9H-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 160065-90-7
• DTXSID50776703
• 6-Bromo-5-nitro-9H-beta-carboline

• Inchi： 1S/C11H6BrN3O2/c12-7-1-2-8-10(11(7)15(16)17)6-3-4-13-5-9(6)14-8/h1-5,14H
• InChI Key： GUUXIKDTCUGDEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1[N+](=O)[O-])C1C=CN=CC=1N2

Computed Properties

• Exact Mass: 290.96434Da
• Monoisotopic Mass: 290.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.5Ų